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molecular formula C10H14ClN B110877 N-[(2-Chlorophenyl)methyl]propan-2-amine CAS No. 46054-87-9

N-[(2-Chlorophenyl)methyl]propan-2-amine

Cat. No. B110877
CAS RN: 46054-87-9
M. Wt: 183.68 g/mol
InChI Key: AHXJNCOFVXXIAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07427613B2

Procedure details

Synthesized according to typical procedure J from 2-chlorobenzaldehyde and isopropylamine.
Name
2-chlorobenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
isopropylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
(2-Chlorobenzyl)isopropylamine

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[CH:4]=O.[CH:10]([NH2:13])([CH3:12])[CH3:11]>>[Cl:1][C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[CH2:4][NH:13][CH:10]([CH3:12])[CH3:11]

Inputs

Step One
Name
2-chlorobenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=C(C=O)C=CC=C1
Step Two
Name
isopropylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Synthesized

Outcomes

Product
Name
(2-Chlorobenzyl)isopropylamine
Type
Smiles
ClC1=C(CNC(C)C)C=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.